13-Bromo-2,5,8,11-tetraoxatridecane
Overview
Description
13-Bromo-2,5,8,11-tetraoxatridecane, also known as m-PEG4-bromide, is a chemical compound with the molecular formula C9H19BrO4 . It has a molecular weight of 271.15 .
Molecular Structure Analysis
The molecular structure of 13-Bromo-2,5,8,11-tetraoxatridecane consists of 9 carbon atoms, 19 hydrogen atoms, 1 bromine atom, and 4 oxygen atoms . The average mass of the molecule is 271.149 Da and the monoisotopic mass is 270.046661 Da .Physical And Chemical Properties Analysis
13-Bromo-2,5,8,11-tetraoxatridecane has a density of 1.3±0.1 g/cm³ . It has a boiling point of 296.3±25.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 51.5±3.0 kJ/mol . The flash point is 118.8±21.7 °C . The index of refraction is 1.454 . The molar refractivity is 58.5±0.3 cm³ . It has 4 H bond acceptors, 0 H bond donors, and 11 freely rotating bonds .Scientific Research Applications
Antibody-Drug Conjugate (ADC) Synthesis
This compound is used as a cleavable linker in the synthesis of ADCs. It helps in attaching an anticancer drug to an antibody specifically targeting cancer cells .
PROTAC Linker
It may also be used as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are designed to degrade specific proteins within cells .
Safety and Hazards
The safety information for 13-Bromo-2,5,8,11-tetraoxatridecane indicates that it should be handled with care. The compound has been assigned the GHS07 pictogram, and the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation,
properties
IUPAC Name |
1-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]-2-methoxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19BrO4/c1-11-4-5-13-8-9-14-7-6-12-3-2-10/h2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFFQGXWMHAJPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19BrO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10598605 |
Source
|
| Record name | 13-Bromo-2,5,8,11-tetraoxatridecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10598605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
110429-45-3 |
Source
|
| Record name | 13-Bromo-2,5,8,11-tetraoxatridecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10598605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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